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Compound of Interest

Compound Name: BOC-ASP-OME

Cat. No.: B8805409

Get Quote

This guide outlines the mandatory disposal protocols for Boc-Asp(OMe)-OH (Boc-L-aspartic

acid 4-methyl ester) and related aspartate derivatives. While often perceived as benign amino

acid building blocks, these compounds present specific environmental and reactivity hazards—

specifically regarding water toxicity (WGK 3) and acid-catalyzed gas evolution—that require

strict adherence to disposal workflows.

Chemical Profile:

Parameter Detail

Chemical Name Boc-L-aspartic acid 4-methyl ester

Common Abbreviation Boc-Asp(OMe)-OH

CAS Number 59768-74-0

Physical State White to off-white powder

Hazard Class
Combustible Solid; Irritant (Skin/Eye); WGK 3

(Severe Water Hazard)

| Molecular Formula | C₁₀H₁₇NO₆ |[1][2][3]
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Hazard Analysis & Pre-Disposal Assessment
Before initiating disposal, you must understand the causality behind the safety protocols. We

do not simply "bin" chemicals; we manage their thermodynamic and environmental lifecycle.

A. The Acid-Sensitivity Risk (Gas Evolution)
The tert-butyloxycarbonyl (Boc) group is acid-labile.

Mechanism: Contact with strong acids (TFA, HCl) triggers the cleavage of the Boc group,

releasing isobutylene gas and CO₂.

Operational Risk: If Boc-Asp(OMe)-OH is discarded into a waste container containing high

concentrations of acidic waste (e.g., cleavage cocktails) and the cap is sealed tight, the rapid

gas evolution can pressurize the vessel, leading to rupture or explosion.

Protocol: Ensure the waste stream is pH-neutral or alkaline, or use a vented cap if mixing

with acidic waste streams is unavoidable.

B. Environmental Toxicity (WGK 3)
Despite being an amino acid derivative, the esterification and Boc-protection render this

compound significantly more lipophilic and persistent than native aspartic acid.

Regulatory Status: Classified as WGK 3 (Severe Hazard to Waters) in several jurisdictions.

Protocol:Zero-tolerance policy for drain disposal. All traces must be captured in organic

waste streams for incineration.

Step-by-Step Disposal Protocols
Select the protocol matching the physical state of your waste.[4]

Protocol A: Solid Waste (Pure Substance)
Applicable for: Expired shelf stock, spilled powder, or excess weighing solids.

Segregation: Do not mix pure solid chemical with general trash or biohazard waste.
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Primary Containment: Transfer the solid into a sealable, chemically compatible container

(HDPE or Amber Glass).

Note: If the original bottle is intact, use it.

Labeling: Apply a hazardous waste label.

Must include: "Combustible Solid," "Organic Waste," and "Contains: Boc-Asp(OMe)-OH."

Disposal Path: Submit for High-Temperature Incineration.

Why: Incineration ensures complete oxidation of the organic framework to CO₂, H₂O, and

NOₓ, preventing environmental leaching.

Protocol B: Liquid Waste (Solutions)
Applicable for: Reaction mixtures, mother liquors (DCM, DMF, Ethyl Acetate).

Solvent Identification: Determine the primary solvent.

Halogenated: (e.g., DCM, Chloroform)

Non-Halogenated: (e.g., DMF, Methanol, Ethyl Acetate)

Quenching (If Reactive): If the solution contains residual coupling reagents (e.g., DCC,

EDC), quench with water/bicarbonate before bottling to prevent exothermic polymerization in

the waste drum.

Transfer: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).

Critical Check: Ensure the carboy does not contain concentrated strong acids (see Section

2A).

Rinsing: Triple-rinse the original vessel with a minimal amount of compatible solvent and add

rinsate to the waste container.

Protocol C: Contaminated Debris
Applicable for: Weighing boats, gloves, paper towels.
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Bagging: Place items in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).

Segregation: If the debris is heavily soiled (visible powder), treat as Solid Chemical Waste

(Protocol A). If lightly soiled, dispose of via Dry Laboratory Waste destined for incineration.

Exclusion: Do not place in "Sharps" containers unless the debris includes glass/needles.

Visual Decision Logic (Workflow)
The following diagram illustrates the critical decision nodes for compliant disposal.
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Start: Waste Identification
(Boc-Asp(OMe)-OH)

Physical State?

Solid / Powder

Liquid / SolutionContaminated Debris
(Gloves, Paper)

Pack in HDPE/Glass Container
(Double Bag if bulk)

Primary Solvent?Heavily Soiled?

Label: 'Combustible Solid'
'Toxic to Aquatic Life'

FINAL DISPOSAL:
High-Temp Chemical Incineration

Halogenated Waste
(DCM, CHCl3)

Contains Halogens

Non-Halogenated Waste
(DMF, EtOAc, MeOH)

No Halogens

CRITICAL: Is Waste Acidic?
(Risk of Gas Evolution)

Neutralize or Use Vented Cap

Yes (pH < 4)

No (Neutral/Base)

Dry Lab Waste Bin
(Incineration)

Trace Amount

Treat as Solid Chemical Waste

Visible Powder
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Figure 1: Decision matrix for the segregation and disposal of Boc-Asp(OMe)-OH, emphasizing

the prevention of acid-catalyzed gas evolution in liquid waste streams.

Emergency Procedures
In the event of a spill during the disposal process:

Scenario Immediate Action Cleanup Protocol

Dry Powder Spill
Do not create dust. Isolate the

area.[5]

1. Wear N95/P100 respirator

and nitrile gloves.2. Scoop

gently into a waste container.3.

Wipe surface with wet paper

towels.4. Dispose of towels as

contaminated debris.

Solution Spill
Ventilate area. Eliminate

ignition sources.[4]

1. Cover with an inert

absorbent (vermiculite or spill

pads).2. Do not use sawdust

(combustibility risk).3. Collect

into a sealed bag/pail for

incineration.

Eye/Skin Contact
Remove contaminated PPE

immediately.

Flush with water for 15

minutes. Consult SDS Section

4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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